Ethyl 2-fluoro-4-(methylamino)-5-nitrobenzoate

• Molecular Formula: C10H11FN2O4
• Molecular Weight: 242.20 g/mol
• IUPAC Name: ethyl 2-fluoro-4-(methylamino)-5-nitrobenzoate
• InChI: InChI=1S/C10H11FN2O4/c1-3-17-10(14)6-4-9(13(15)16)8(12-2)5-7(6)11/h4-5,12H,3H2,1-2H3
• InChI Key: GYOAZFXTKIPZQD-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC(=C(C=C1F)NC)[N+](=O)[O-]

Description

Ethyl 2-fluoro-4-(methylamino)-5-nitrobenzoate is a useful research compound. Its molecular formula is C10H11FN2O4 and its molecular weight is 242.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A 2M solution of MeNH2 in THF (21.6 mL; 43.3 mmol) is added dropwise to a solution of ethyl 2,4-difluoro-5-nitrobenzoate (5.0 g; 21.6 mmol) in THF (70 mL) at −5° C. The mixture is left overnight at rt whereafter an additional portion of 2M MeNH2 in THF (10.0 mL; 2 M; 21.6 mmol) is added at 0° C. After 3 h at rt, water is added and the mixture is concentrated. The resulting precipitate is filtered off and dried to give the sub-title compound. Yield: 5.0 g (96%).

Synthesis routes and methods II

Procedure details

Prepared analogously to example 156b from 2,4-difluoro-5-nitro-benzoic acid ethyl ester and 2 M methylamine solution in THF.

Synthesis routes and methods III

Procedure details

A solution of MeNH2 in THF (21.6 mL; 2 M; 43.3 mmol) was added dropwise to a solution of ethyl 2,4-difluoro-5-nitrobenzoate (5.0 g; 21.6 mmol) in THF (70 mL) at −5° C. The mixture was left over night at rt whereafter an additional portion of MeNH2 in THF (10.0 mL; 2 M; 21.6 mmol) was added at 0° C. After 3 h at rt, water was added and the mixture was concentrated. The resulting precipitate was filtered off and dried to give the sub-title compound. Yield: 5.0 g (96%).